6-{[(4-methylphenyl)thio]methyl}-2-phenyl-1H-pyrazolo[3,4-b]pyridine-3,4(2H,7H)-dione

• IUPAC Name: 6-[(4-methylphenyl)sulfanylmethyl]-2-phenyl-1,7-dihydropyrazolo[3,4-b]pyridine-3,4-dione
• InChI: InChI=1S/C20H17N3O2S/c1-13-7-9-16(10-8-13)26-12-14-11-17(24)18-19(21-14)22-23(20(18)25)15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H2,21,22,24)
• InChI Key: YFDNKJDNULXAFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC(=O)C3=C(N2)NN(C3=O)C4=CC=CC=C4
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of fused polycyclic structures related to the target compound, including 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines, has been achieved through regioselective reactions facilitated by ultrasound irradiation, indicating a method that could potentially apply to our compound of interest due to structural similarities. This approach is noted for its efficiency, offering excellent yields within short reaction times (Nikpassand et al., 2010).

Molecular Structure Analysis

Studies on similar pyrazolo[3,4-b]pyridine derivatives have revealed insights into their molecular structures, including observations of hydrogen-bonded dimers and chains built from N-H...N and C-H...π(pyridine) hydrogen bonds. Such structural details provide a foundational understanding of the potential molecular configurations and intermolecular interactions present in our compound (Quiroga et al., 2010).

Chemical Reactions and Properties

The reactivity of azine phosphoranes, closely related to the chemical structure of our target compound, towards various reagents has been explored, showcasing the potential to yield a diverse range of heterocyclic compounds. These studies underline the versatility and rich chemistry of the pyrazolo[3,4-b]pyridine scaffold, indicating a broad spectrum of possible chemical transformations and derivatives (Schweizer et al., 1993).

Physical Properties Analysis

The solid-state and spectral analyses of related compounds provide insights into their physical characteristics, including molecular conformations and intermolecular interactions. Such analyses are crucial for understanding the physical behavior and stability of these compounds under various conditions (Asiri & Khan, 2010).

Chemical Properties Analysis

Investigations into the structure and vibrational spectra of closely related compounds, combined with theoretical studies, have shed light on their chemical properties. These studies include density functional theory (DFT) calculations, which predict different tautomers and provide a deep understanding of the electronic structure and reactivity of these molecules (Bahgat et al., 2009).

Mechanism of Action

The mechanism of action of 1H-Pyrazolo[3,4-b]pyridines can depend on their specific structure and substituents. They have been used as potential fluorescent sensors and biologically active compounds.

Future Directions

Given the wide range of potential applications and the ongoing research in the field of 1H-Pyrazolo[3,4-b]pyridines, it’s expected that new synthetic methods, applications, and derivatives will continue to be explored in the future.